Cas no 6113-05-9 ((+)-alpha-Isolupanin)

(+)-alpha-Isolupanin structure
(+)-alpha-Isolupanin structure
Product Name:(+)-alpha-Isolupanin
CAS No:6113-05-9
MF:C15H26Cl2N2O
MW:321.285742282867
CID:2024779
PubChem ID:72710652
Update Time:2025-04-21

(+)-alpha-Isolupanin Chemical and Physical Properties

Names and Identifiers

    • (+)-alpha-Isolupanin
    • 2-Oxo-11-beta-spartein
    • 2-oxo-alpha-isosparteine
    • 4-Oxo-alpha-isospartein
    • alpha-isolupanine
    • dodecahydro-7,14-methano-dipyrido[1,2-a
    • 1',2'-e][1,5]diazocin-4-one
    • Lupanin-monohydrochlorid
    • Lupanine dihydrochloride, (+/-)-
    • 6113-05-9
    • (+/-)-Lupanine dihydrochloride
    • UNII-9F9506TGS9
    • 9F9506TGS9
    • (1S,2R,9S,10S)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-6-one;dihydrochloride
    • AKOS040752747
    • Lupanine DL-form dihydrochloride [MI]
    • Q27272484
    • 7,14-Methano-2H,11H-dipyrido(1,2-a:1',2'-E)(1,5)diazocin-11-one, dodecahydro-, hydrochloride (1:2), (7R,7aS,14R,14aR)-rel-
    • Inchi: 1S/C15H24N2O.2ClH/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11;;/h11-14H,1-10H2;2*1H/t11-,12-,13-,14+;;/m0../s1
    • InChI Key: XAJLNIYNOAYDNE-TWQQIOGWSA-N
    • SMILES: Cl.Cl.O=C1CCC[C@@H]2[C@@H]3CN4CCCC[C@H]4[C@H](CN21)C3

Computed Properties

  • Exact Mass: 320.1422188g/mol
  • Monoisotopic Mass: 320.1422188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 356
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6Ų

(+)-alpha-Isolupanin Related Literature

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